Cas no 1539-04-4 (1,4-diphenyl benzene-1,4-dicarboxylate)

• Product name: 1,4-diphenyl benzene-1,4-dicarboxylate
• CAS No: 1539-04-4
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• MDL: MFCD00016574
• CID: 83767
• PubChem ID: 73757

1,4-diphenyl benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diphenyl tere-phthalate
• Diphenyl terephthalate
• Terephthalic acid diphenyl ester
• diphenyl benzene-1,4-dicarboxylate
• DPTP
• Terephthalic acid diphenyl
• 1,4-BENZENEDICARBOXYLIC ACID DIPHENYL ESTER
• benzene-1,4-dicarboxylic acid diphenyl ester
• Terephthalic acid, diphenyl ester
• 1,4-diphenyl benzene-1,4-dicarboxylate
• F1916-0148
• DIPHENYL 1,4-BENZENEDICARBOXYLATE
• DIPHENYLTEREPHTHALATE
• CS-0156093
• UNII-S0KW8M264E
• EINECS 216-264-7
• 1,4-Benzenedicarboxylic acid, 1,4-diphenyl ester
• 1,4-BENZENEDICARBOXYLIC ACID, DIPHENYL ESTER
• DTXSID8061765
• NS00025000
• FT-0625240
• AS-57824
• AKOS030573904
• SY237720
• NSC402474
• S0KW8M264E
• SCHEMBL70034
• NSC 402474
• MFCD00016574
• Q27288399
• 1,4-Benzenedicarboxylic acid, 1,4-diphenyl ester; 1,4-Benzenedicarboxylic acid, diphenyl ester (9CI); Terephthalic acid, diphenyl ester (6CI,8CI); Diphenyl 1,4-benzenedicarboxylate; Diphenyl terephthalate; NSC 402474
• Terephthalic acid, bis-phenyl ester 100 microg/mL in Hexane
• NSC-402474
• AC9154
• 1539-04-4
• 1ST163329-400T
• 1ST163329
• DB-254535
• Diphenyl terephthalate Solution in Toluene, 400mug/mL

• MDL： MFCD00016574
• Inchi： InChI=1S/C20H14O4/c21-19(23-17-7-3-1-4-8-17)15-11-13-16(14-12-15)20(22)24-18-9-5-2-6-10-18/h1-14H
• InChI Key： HPGJOUYGWKFYQW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)C(=O)OC3=CC=CC=C3
• BRN： 1889204

Computed Properties

• Exact Mass: 318.08900
• Monoisotopic Mass: 318.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 5
• Surface Charge: 0

Experimental Properties

• Color/Form: White or grayish yellow powder
• Density: 1.242
• Melting Point: 197-199°C
• Boiling Point: 496.6°Cat760mmHg
• Flash Point: 255°C
• Refractive Index: 1.615
• PSA: 52.60000
• LogP: 4.12500
• Solubility: Insoluble in water.

1,4-diphenyl benzene-1,4-dicarboxylate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• TSCA：Yes

1,4-diphenyl benzene-1,4-dicarboxylate Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones